Cas no 129506-39-4 (1H-Pyrazole-5-carbonylchloride, 1-cyclobutyl-3-methyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 1-cyclobutyl-3-methyl-
• CAS No: 129506-39-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 102944
• PubChem ID: 15136781
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonylchloride, 1-cyclobutyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1-cyclobutyl-3-methyl-
• 1H-Pyrazole-5-carbonyl chloride, 1-cyclobutyl-3-methyl- (9CI)
• 2-cyclobutyl-5-methylpyrazole-3-carbonyl chloride
• 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid chloride
• XPLJWGJLCHMSNT-UHFFFAOYSA-N
• SCHEMBL9681838
• 1H-Pyrazole-5-carbonyl chloride,1-cyclobutyl-3-methyl-(9ci)
• DTXSID70568829
• 129506-39-4
• 1-CYCLOBUTYL-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE

• Inchi： 1S/C9H11ClN2O/c1-6-5-8(9(10)13)12(11-6)7-3-2-4-7/h5,7H,2-4H2,1H3
• InChI Key： XPLJWGJLCHMSNT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NN1C1CCC1)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89